Cas no 1603329-71-0 (1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione)

• Product Name: 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione
• CAS No: 1603329-71-0
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5706744
• PubChem ID: 116202046
• Update Time: 2025-06-12

1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1126148
• 1603329-71-0
• 1-(2-methyl-1,3-thiazol-4-yl)butane-1,3-dione
• 1,3-Butanedione, 1-(2-methyl-4-thiazolyl)-
• 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione

• Inchi： 1S/C8H9NO2S/c1-5(10)3-8(11)7-4-12-6(2)9-7/h4H,3H2,1-2H3
• InChI Key： XGOOEWHMZXURRU-UHFFFAOYSA-N
• SMILES： S1C=C(C(CC(C)=O)=O)N=C1C

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 300.0±17.0 °C(Predicted)
• pka: 8.13±0.23(Predicted)

Additional information on 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione

Research Brief on 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione (CAS: 1603329-71-0): Recent Advances and Applications

1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione (CAS: 1603329-71-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This β-diketone derivative, featuring a thiazole moiety, has recently garnered attention due to its versatile applications in drug discovery, particularly as a building block for heterocyclic compounds and bioactive molecules. Recent studies have explored its potential as a precursor for the synthesis of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione in the development of selective kinase inhibitors targeting aberrant signaling pathways in cancer. The compound's unique structural features enable it to act as a key intermediate in the synthesis of pyrazole and pyrimidine derivatives, which exhibit potent inhibitory activity against specific oncogenic kinases. The study demonstrated that derivatives of this compound showed promising in vitro efficacy against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range.

In addition to its applications in oncology, recent research has investigated the antimicrobial properties of 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that thiazole-containing β-diketones exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

The synthetic accessibility of 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione has also been a focus of recent methodological advancements. A novel one-pot synthesis protocol, published in Organic Letters (2023), enables the efficient preparation of this compound under mild conditions, with yields exceeding 85%. This development is particularly significant for scaling up production for preclinical studies and further pharmacological evaluation.

Looking ahead, the versatility of 1-(2-Methyl-1,3-thiazol-4-yl)butane-1,3-dione suggests its continued importance in medicinal chemistry. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data indicating activity against tau protein aggregation in Alzheimer's disease models. Furthermore, its role in the development of fluorescent probes for cellular imaging applications is an emerging area of interest, leveraging the thiazole moiety's photophysical properties.